Cas no 1851203-96-7 (2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide)
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1851203-96-7
- EN300-1452804
- 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide
-
- Inchi: 1S/C8H8Br2FNO2S/c1-2-12-15(13,14)8-6(9)3-5(11)4-7(8)10/h3-4,12H,2H2,1H3
- InChI Key: BVUUTJYHICUOHQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1S(NCC)(=O)=O)Br)F
Computed Properties
- Exact Mass: 360.86060g/mol
- Monoisotopic Mass: 358.86265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.6Ų
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1452804-0.05g |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide |
1851203-96-7 | 0.05g |
$624.0 | 2023-05-23 | ||
| Enamine | EN300-1452804-0.1g |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide |
1851203-96-7 | 0.1g |
$653.0 | 2023-05-23 | ||
| Enamine | EN300-1452804-0.25g |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide |
1851203-96-7 | 0.25g |
$683.0 | 2023-05-23 | ||
| Enamine | EN300-1452804-0.5g |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide |
1851203-96-7 | 0.5g |
$713.0 | 2023-05-23 | ||
| Enamine | EN300-1452804-1.0g |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide |
1851203-96-7 | 1g |
$743.0 | 2023-05-23 | ||
| Enamine | EN300-1452804-2.5g |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide |
1851203-96-7 | 2.5g |
$1454.0 | 2023-05-23 | ||
| Enamine | EN300-1452804-5.0g |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide |
1851203-96-7 | 5g |
$2152.0 | 2023-05-23 | ||
| Enamine | EN300-1452804-10.0g |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide |
1851203-96-7 | 10g |
$3191.0 | 2023-05-23 | ||
| Enamine | EN300-1452804-50mg |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide |
1851203-96-7 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1452804-100mg |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide |
1851203-96-7 | 100mg |
$678.0 | 2023-09-29 |
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide
Research Brief on 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide (CAS: 1851203-96-7)
2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide (CAS: 1851203-96-7) is a halogenated sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of bromine and fluorine atoms, along with the sulfonamide moiety, suggests its utility as a versatile intermediate or a bioactive molecule in pharmaceutical research.
Recent studies have focused on the synthesis and characterization of 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide, exploring its reactivity and potential as a building block for more complex molecules. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, makes it a valuable candidate for the development of novel therapeutic agents. Researchers have also investigated its physicochemical properties, including solubility, stability, and lipophilicity, which are critical for its pharmacokinetic profile.
In the context of medicinal chemistry, 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide has been evaluated for its biological activity. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory effects on certain enzymes and receptors, suggesting its potential as a lead compound for further optimization. The sulfonamide group, in particular, is known to interact with biological targets, such as carbonic anhydrases and proteases, which are implicated in various diseases.
One of the key challenges in the development of 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide as a therapeutic agent is its potential toxicity and metabolic stability. Recent research has addressed these concerns by conducting detailed toxicological and metabolic studies. For instance, in vivo studies in animal models have provided insights into the compound's safety profile and its metabolic pathways, which are essential for its further development.
In addition to its potential therapeutic applications, 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide has also been explored for its utility in chemical biology. Its ability to act as a probe or a labeling agent has been investigated, leveraging its halogen atoms for further functionalization. This has opened up new avenues for its use in imaging and diagnostic applications, where its unique properties can be harnessed for targeted delivery and detection.
Overall, the latest research on 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide (CAS: 1851203-96-7) highlights its multifaceted potential in chemical biology and medicinal chemistry. While significant progress has been made in understanding its synthesis, reactivity, and biological activity, further studies are needed to fully exploit its therapeutic and diagnostic applications. Continued research efforts will undoubtedly shed more light on this promising compound and its role in advancing the field of biomedicine.
1851203-96-7 (2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)